Cas no 1047620-71-2 (3-(Aminomethyl)-4-hydroxybenzoic acid hydrochloride)

• Product Name: 3-(Aminomethyl)-4-hydroxybenzoic acid hydrochloride
• CAS No: 1047620-71-2
• MF: C₈H₁₀ClNO₃
• MW: 203.622901439667
• CID: 4678755
• Update Time: 2025-06-25

3-(Aminomethyl)-4-hydroxybenzoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(aminomethyl)-4-hydroxybenzoic acid hydrochloride
• 3-(Aminomethyl)-4-hydroxybenzoic acid hydrochloride

• Inchi： 1S/C8H9NO3.ClH/c9-4-6-3-5(8(11)12)1-2-7(6)10;/h1-3,10H,4,9H2,(H,11,12);1H
• InChI Key： GNCGFZWMNRDMNG-UHFFFAOYSA-N
• SMILES： Cl.OC1=CC=C(C(=O)O)C=C1CN

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 172
• Topological Polar Surface Area: 83.6

Additional information on 3-(Aminomethyl)-4-hydroxybenzoic acid hydrochloride

Introduction to 3-(Aminomethyl)-4-hydroxybenzoic acid hydrochloride (CAS No. 1047620-71-2)

3-(Aminomethyl)-4-hydroxybenzoic acid hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 1047620-71-2, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound, a hydrochloride salt, has garnered attention due to its structural properties and potential biological activities. The presence of both an amino and a hydroxyl group on a benzoic acid core suggests multifunctionality, making it a valuable candidate for further investigation in drug discovery and therapeutic applications.

The molecular structure of 3-(Aminomethyl)-4-hydroxybenzoic acid hydrochloride consists of a benzene ring substituted with an amino group at the 3-position and a hydroxyl group at the 4-position, with the carboxylic acid moiety converted into its corresponding hydrochloride salt. This structural arrangement imparts unique chemical and biological properties that make it suitable for various applications. The amine functionality allows for potential interactions with biological targets, while the hydroxyl group can participate in hydrogen bonding, influencing solubility and stability.

In recent years, there has been growing interest in compounds that exhibit both antioxidant and anti-inflammatory properties. 3-(Aminomethyl)-4-hydroxybenzoic acid hydrochloride shows promise in this regard. Studies have indicated that the hydroxyl group can act as a hydrogen donor, neutralizing reactive oxygen species (ROS), thereby reducing oxidative stress. Additionally, the amine group may interact with inflammatory pathways, potentially modulating immune responses. These properties make it an attractive candidate for developing novel therapeutics targeting chronic inflammatory diseases and oxidative stress-related conditions.

Recent research has also explored the potential of 3-(Aminomethyl)-4-hydroxybenzoic acid hydrochloride in the context of cancer chemoprevention. The compound's ability to inhibit key enzymes involved in carcinogenesis has been demonstrated in vitro. For instance, studies suggest that it may interfere with the activity of cyclooxygenase-2 (COX-2), an enzyme known to play a role in tumor progression and inflammation. Furthermore, its antioxidant properties could help protect against DNA damage induced by free radicals, further contributing to its anticancer potential.

The pharmacokinetic profile of 3-(Aminomethyl)-4-hydroxybenzoic acid hydrochloride is another area of active investigation. Initial studies have shown that the compound exhibits reasonable solubility in water, which is advantageous for formulation into oral or injectable drugs. Additionally, preliminary data suggest that it has a moderate bioavailability upon oral administration, indicating its potential for therapeutic use. However, further studies are needed to optimize delivery systems and understand its metabolic pathways to enhance efficacy and minimize side effects.

From a synthetic chemistry perspective, 3-(Aminomethyl)-4-hydroxybenzoic acid hydrochloride serves as a versatile intermediate for the preparation of more complex molecules. Its reactive functional groups allow for further derivatization, enabling the creation of libraries of analogs with tailored biological activities. This flexibility makes it a valuable building block in medicinal chemistry campaigns aimed at identifying new drug candidates.

The safety profile of 3-(Aminomethyl)-4-hydroxybenzoic acid hydrochloride is another critical consideration. While preliminary toxicology studies have not revealed significant adverse effects at tested doses, comprehensive safety assessments are essential before clinical translation. These studies will help determine appropriate dosage regimens and identify any potential long-term risks associated with its use.

In conclusion, 3-(Aminomethyl)-4-hydroxybenzoic acid hydrochloride (CAS No. 1047620-71-2) is a promising compound with diverse biological activities and potential therapeutic applications. Its structural features enable interactions with multiple biological targets, making it suitable for addressing conditions such as inflammation, oxidative stress, and cancer. Ongoing research aims to elucidate its mechanisms of action, optimize its pharmacokinetic properties, and assess its safety profile for future clinical development.